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For Researchers, Scientists, and Drug Development Professionals

Abstract
N1,N2-Bis(2-(diethylamino)ethyl)oxalamide, also referred to as DEAE-Oxalamide, is a

symmetrical oxalamide derivative with the CAS Number 5432-13-3.[1][2] This molecule has

garnered interest in medicinal chemistry due to its potential as an antimicrobial and anticancer

agent. Its structure, featuring a central oxalamide backbone flanked by two diethylaminoethyl

groups, allows for hydrogen bonding and coordination with metal ions, suggesting a variety of

potential biological interactions.[1] This document provides a comprehensive review of the

available scientific literature on N1,N2-Bis(2-(diethylamino)ethyl)oxalamide, presenting its

chemical properties, synthesis, biological activities, and available experimental data.

Chemical and Physical Properties
N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is characterized by the following properties:
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Property Value Source

IUPAC Name
N,N'-bis[2-

(diethylamino)ethyl]oxamide
[1]

CAS Number 5432-13-3 [1][2]

Molecular Formula C14H30N4O2 [2]

Molecular Weight 286.41 g/mol [2]

Melting Point 169–171°C [1]

Purity (after recrystallization) >99.5% (HPLC) [1]

Synthesis and Purification
Synthesis
The synthesis of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide typically involves the coupling

of an oxalic acid derivative with the appropriate diethylaminoethylamine precursor. A common

laboratory-scale synthesis is analogous to the general preparation of oxalamides.

Experimental Workflow: General Synthesis
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Reactants

Reaction

Product

Oxalyl Chloride

Reaction in an inert solvent
(e.g., Dichloromethane)

N,N-Diethylethylenediamine

Crude N1,N2-Bis(2-(diethylamino)ethyl)oxalamide

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide

Cancer Cells
(HeLa, MCF-7)

Increased Caspase-3 Activity

Induction of Apoptosis

Reduced Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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